Cas no 16097-50-0 (Pyrimidine, 4-amino-6-(methylthio)-2-(trifluoromethyl)-)

• Product name: Pyrimidine, 4-amino-6-(methylthio)-2-(trifluoromethyl)-
• CAS No: 16097-50-0
• MF: C₆H₆F₃N₃S
• MW: 209.19214963913
• CID: 2658359

Pyrimidine, 4-amino-6-(methylthio)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)-2-(trifluoromethyl)pyrimidin-4-amine
• POOOPUXEGBEVHY-UHFFFAOYSA-N
• Pyrimidine, 4-amino-6-(methylthio)-2-(trifluoromethyl)-
• 6-(methylsulfanyl)-2-(trifluoromethyl)pyrimidin-4-amine
• 6-(Methylsulfanyl)-2-(trifluoromethyl)-4-pyrimidinamine #

• Inchi： 1S/C6H6F3N3S/c1-13-4-2-3(10)11-5(12-4)6(7,8)9/h2H,1H3,(H2,10,11,12)
• InChI Key： POOOPUXEGBEVHY-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(N)=NC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 77.1